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Compound of Interest

Compound Name: Difenoconazole-d6

Cat. No.: B15555471

Difenoconazole-d6: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, physicochemical properties, and analytical applications of Difenoconazole-d6. This
deuterated internal standard is an essential tool for accurate quantification of the broad-
spectrum fungicide Difenoconazole in various matrices. This document offers detailed
experimental protocols and visual workflows to aid in the implementation of robust analytical
methodologies.

Commercial Availability and Suppliers

Difenoconazole-d6 is readily available from several commercial suppliers specializing in
reference standards and isotopically labeled compounds. Researchers can procure this
product from vendors such as MedchemExpress, LGC Standards, and CDN Isotopes.
Availability and pricing may vary, so it is advisable to consult the respective company websites
for the most current information.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15555471?utm_src=pdf-interest
https://www.benchchem.com/product/b15555471?utm_src=pdf-body
https://www.benchchem.com/product/b15555471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Catalog .
. Available .
Supplier Product Name  Number . Purity
Quantities
(Example)
MedchemExpres  Difenoconazole- 50 mg, 100 mg,
HY-W743674 >95%
s dé 250 mg
Difenoconazole- 5 mg, 25 mg, 50
LGC Standards TRC-D445372 >95% (HPLC)
d6 mg
Difenoconazole-
CDN Isotopes D-7923 Custom Not specified

dé HCI

Physicochemical Properties of Difenoconazole-d6

A thorough understanding of the physicochemical properties of Difenoconazole-d6 is crucial
for method development and ensuring accurate analytical results.
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Property

Value

Source

Chemical Name

1-[[2-[2-chloro-4-(4-
chlorophenoxy)phenyl]-4-
methyl-d3-1,3-dioxolan-2-

ylmethyl-d2]-1H-1,2,4-triazole

CAS Number 2748435-80-3 [1]
Unlabeled CAS Number 119446-68-3 [1]
Molecular Formula C19H11D6Cl2N303 [1]
Molecular Weight 412.30 g/mol [1]
Appearance White to off-white solid [2]
) >98% (as specified by most

Purity )

suppliers)

Soluble in most organic
Solubility solvents. Water solubility is [3]

low.

Storage Conditions

Store at -20°C for long-term

stability.

[2]

Mechanism of Action: Inhibition of Fungal
Ergosterol Biosynthesis

Difenoconazole, the non-labeled analogue of Difenoconazole-d6, is a triazole fungicide that

acts as a potent inhibitor of sterol 14a-demethylase, a key enzyme in the fungal ergosterol

biosynthesis pathway.[1] Ergosterol is a vital component of fungal cell membranes, analogous

to cholesterol in mammalian cells, and is essential for maintaining membrane integrity and

function.

By inhibiting 14a-demethylase, Difenoconazole disrupts the conversion of lanosterol to

ergosterol. This leads to an accumulation of toxic methylated sterols and a depletion of

ergosterol, ultimately compromising the fungal cell membrane, inhibiting fungal growth, and

leading to cell death.
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Mechanism of Action

__ | Ergosterol Biosynthesis
Sterol 14a-demethylase Blocked

Ergosterol Biosynthesis Pathway

Multiple Steps
Acetyl-CoA HMG-CoA Mevalonate Squalene Lanosterol [--==-==--==== Ergosterol

Lanosterol

Difenoconazole
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [commercial suppliers and availability of
Difenoconazole-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555471#commercial-suppliers-and-availability-of-
difenoconazole-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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